2,3,6-Trichlorophenol

• CAS No.: 933-75-5
• Product Name: 2,3,6-Trichlorophenol
• Molecular Formula: C6H3Cl3O
• Molecular Weight: 197.4 g/mol
• IUPAC Name: 2,3,6-trichlorophenol
• Standard InChI: InChI=1S/C6H3Cl3O/c7-3-1-2-4(8)6(10)5(3)9/h1-2,10H
• Standard InChIKey: XGCHAIDDPMFRLJ-UHFFFAOYSA-N
• Impurities: CONTAMINATION WITH 2,3,7,8-TETRACHLORODIBENZO-P-DIOXIN; 2,7-DICHLORODIBENZO-P-DIOXIN; 1,3,6,8-TETRACHLORODIBENZO-P-DIOXIN; AND PENTACHLORODIBENZO-P-DIOXIN AT LEVELS OF 0.07 TO 6.2 PPM.; POLYCHLORINATED DIBENZOFURANS WERE IDENTIFIED IN COMMERCIAL CHLOROPHENOL FORMULATIONS. 2,4,6-TRICHLOROPHENATE SHOWED 1,2,4,6,8,9-HEXA-, 1,2,3,4,6,8-HEXA-, 1,2,4,6,7,8-HEXA-, & 1,2,4,6,8-PENTACHLORODIBENZOFURAN. /CHLOROPHENOLS/
• SMILES: C1=CC(=C(C(=C1Cl)O)Cl)Cl
• Canonical SMILES: C1=CC(=C(C(=C1Cl)O)Cl)Cl
• Boiling Point: 487 °F at 760 mm Hg (NTP, 1992); 272 °C
• Colorform: NEEDLES FROM DILUTE ALCOHOL, PETROLEUM ETHER; Colorless needles
• Flash Point: 174 °F (NTP, 1992); 79 °C c.c.
• Melting Point: 131 to 135 °F (NTP, 1992); 58.0 °C; 58 °C; 101 °C
• Physical Description: 2,3,6-trichlorophenol appears as colorless needles or purple crystalline solid. Taste threshold concentration: 0.0005 mg/L. Odor threshold concentration (detection): 0.3 mg. (NTP, 1992); COLOURLESS CRYSTALS WITH CHARACTERISTIC ODOUR.
• Description: 2,3,6-trichlorophenol appears as colorless needles or purple crystalline solid. Taste threshold concentration: 0.0005 mg/L. Odor threshold concentration (detection): 0.3 mg. (NTP, 1992)
• Solubility: less than 1 mg/mL at 70° F (NTP, 1992); 0.00 M; SOLUBLE IN ETHANOL, ETHER, BENZENE, ACETIC ACID, PETROLEUM ETHER; SLIGHTLY SOLUBLE IN WATER; Solubility in water: none
• Vapor Density: Relative vapor density (air = 1): 6.8
• PubChem Compound: 13618
• Last Modified: Nov 11 2021